
Technical Guide: Testosterone Phenylpropionate
- Molecular Weight and Formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Testosterone phenylpropionate

Cat. No.: B159571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and chemical

formula of testosterone phenylpropionate, an anabolic-androgenic steroid and a synthetic

ester of testosterone. This document details its physicochemical properties and outlines a

standard methodology for its characterization.

Core Data Summary
The fundamental molecular properties of testosterone phenylpropionate are summarized in

the table below for quick reference.

Property Value

Molecular Formula C₂₈H₃₆O₃[1][2][3][4]

Molecular Weight 420.6 g/mol [1][3][5]

Synonyms

Testosterone 17-phenylpropionate, Testosterone

phenpropionate, Testosterone

hydrocinnamate[3][6]

Chemical Structure
C17β phenylpropionate ester of testosterone[1]

[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b159571?utm_src=pdf-interest
https://www.benchchem.com/product/b159571?utm_src=pdf-body
https://www.benchchem.com/product/b159571?utm_src=pdf-body
https://grokipedia.com/page/Testosterone_phenylpropionate
https://www.guidechem.com/encyclopedia/testosterone-phenylpropionate-dic8300.html
https://pubchem.ncbi.nlm.nih.gov/compound/Testosterone-phenylpropionate
https://www.caymanchem.com/product/22548/testosterone-phenylpropionate
https://grokipedia.com/page/Testosterone_phenylpropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Testosterone-phenylpropionate
https://www.vulcanchem.com/product/reference-standards/1255-49-8
https://pubchem.ncbi.nlm.nih.gov/compound/Testosterone-phenylpropionate
https://en.wikipedia.org/wiki/Testosterone_phenylpropionate
https://grokipedia.com/page/Testosterone_phenylpropionate
https://en.wikipedia.org/wiki/Testosterone_phenylpropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Relationship and Formation
Testosterone phenylpropionate is synthesized through the esterification of testosterone with

phenylpropionic acid. This process involves the formation of an ester linkage at the 17-beta

hydroxyl group of the testosterone molecule. The addition of the phenylpropionate group

increases the compound's lipophilicity and extends its duration of action compared to

unmodified testosterone.

Reactants

ProductTestosterone
(C₁₉H₂₈O₂)

Testosterone Phenylpropionate
(C₂₈H₃₆O₃)

Esterification

Phenylpropionic Acid
(C₉H₁₀O₂)

Click to download full resolution via product page

Caption: Formation of Testosterone Phenylpropionate.

Experimental Protocol: Determination of Molecular
Weight and Formula by Mass Spectrometry
The molecular weight and formula of testosterone phenylpropionate can be reliably

determined using mass spectrometry. The following protocol is a generalized methodology

based on common practices for the analysis of steroid esters.[7][8][9]

Objective: To confirm the molecular weight and elemental composition of testosterone
phenylpropionate.

Instrumentation:
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Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) (GC-MS) or Liquid

Chromatograph (LC) coupled to a tandem Mass Spectrometer (MS/MS) (LC-MS/MS).

Ionization source: Electron Ionization (EI) or Chemical Ionization (CI) for GC-MS;

Electrospray Ionization (ESI) for LC-MS.

Materials:

Testosterone phenylpropionate reference standard.

Appropriate solvents for sample dissolution (e.g., methanol, acetonitrile).

Mobile phase for LC-MS (e.g., a gradient of water and acetonitrile with a small percentage of

formic acid).

Carrier gas for GC-MS (e.g., helium).

Methodology:

Sample Preparation:

Accurately weigh a small amount of the testosterone phenylpropionate reference

standard.

Dissolve the standard in a suitable solvent to a known concentration (e.g., 1 mg/mL).

Further dilute the stock solution to a working concentration appropriate for the instrument's

sensitivity (e.g., 1-10 µg/mL).

Chromatographic Separation (if applicable):

For GC-MS: Inject the sample into the GC. The testosterone ester is volatilized and

separated from any impurities on a capillary column. The separated components then

enter the mass spectrometer.

For LC-MS: Inject the sample into the LC system. The sample is separated on a reversed-

phase column using a suitable mobile phase gradient. The eluent from the column is

directed to the mass spectrometer's ion source.
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Mass Spectrometric Analysis:

Ionization: The sample molecules are ionized in the ion source. For EI, high-energy

electrons bombard the molecules, leading to fragmentation and the formation of a

molecular ion (M⁺). For CI, a reagent gas is used to produce less fragmentation and a

more prominent protonated molecule ([M+H]⁺). ESI is a soft ionization technique that

typically produces protonated molecules.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the

mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The detector records the abundance of each ion at a specific m/z.

Data Analysis:

The resulting mass spectrum will show a peak corresponding to the molecular ion or the

protonated molecule.

For testosterone phenylpropionate (C₂₈H₃₆O₃), the expected m/z of the molecular ion

[M]⁺ would be approximately 420.27. The protonated molecule [M+H]⁺ would have an m/z

of approximately 421.27.

High-resolution mass spectrometry can be used to determine the exact mass, which can

then be used to confirm the elemental composition (molecular formula).

The fragmentation pattern observed in the mass spectrum can provide structural

information, further confirming the identity of the compound. Common fragments for

testosterone esters include the loss of the ester side chain, resulting in an ion

corresponding to the testosterone core.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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